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Compound of Interest

Compound Name: tri-GalNAc-COOH

Cat. No.: B10855413

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds like Tri-GalNAc-COOH is paramount. This guide provides
immediate safety, operational, and disposal information to facilitate secure laboratory practices.

Tri-GalNAc-COOH is identified as a substance that can cause skin irritation and serious eye
irritation[1]. It may also be harmful if swallowed and is very toxic to aquatic life with long-lasting
effects[2]. Adherence to the following personal protective equipment (PPE) guidelines and
handling procedures is critical to mitigate these risks.

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the consistent use of appropriate
protective gear.
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Protective Equipment Specification and Use

Wear safety glasses with side-shields or
Eye Protection goggles. If there is a risk of splashing, a face

shield is recommended[1].

Chemical-resistant, impervious gloves (e.g.,
Hand Protection nitrile rubber) should be worn. Gloves must be

inspected prior to use and replaced if damaged.

A laboratory coat should be worn at all times.
Skin and Body Protection For tasks with a higher risk of exposure,

additional protective clothing may be necessary.

If working in a poorly ventilated area or if
Respiratory Protection dust/aerosols may be generated, use a NIOSH-

approved respirator.

Operational Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Tri-GalNAc-COOH and
ensuring a safe laboratory environment.

Handling:
o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood[2].

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and
eyes|[2].

» Aerosol Prevention: Avoid the formation of dust and aerosols during handling.

e Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink, or smoke
in the work area.

Storage:

o Temperature: Store the compound in a tightly sealed container in a cool, well-ventilated area,
away from direct sunlight and ignition sources. Recommended storage temperatures are
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-20°C for the powder form and -80°C when in solvent.

o Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o )
clothing. If skin irritation occurs, seek medical

advice.

Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.

Move the exposed individual to fresh air. If
) breathing is difficult, provide oxygen. If not
Inhalation . . i —
breathing, give artificial respiration. Seek

immediate medical attention.

Disposal Plan

Proper disposal of Tri-GalNAc-COOH and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

» Waste Disposal: Dispose of the substance and its container at an approved waste disposal
plant. Do not allow the chemical to enter drains.
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o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.

Safe Handling Workflow for Tri-GalINAc-COOH

The following diagram outlines the procedural steps for the safe handling of Tri-GalINAc-COOH
from initial preparation to final disposal.
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Preparation & Risk Assessment

Proceed with caution

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Chemical Handling in Fume Hood
- Weighing
- Dissolving

Experimental Use

Decontamination

- Clean workspace
- Wash hands

Waste Disposal
- Collect in labeled container
- Dispose via approved facility

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tri-GalNAc-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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